Cas no 1563677-64-4 (3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal
• CAS No: 1563677-64-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6444928
• PubChem ID: 129188765
• Update Time: 2025-06-11

3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal
• SCHEMBL18921346
• 1563677-64-4
• SCHEMBL18921348
• 2098967-86-1
• EN300-1246097
• (E)-3-(1-Methyl-1H-pyrazol-4-yl)acrylaldehyde

• Inchi： 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h2-6H,1H3/b3-2+
• InChI Key： HIYNBROFOFHBKP-NSCUHMNNSA-N
• SMILES： O=C/C=C/C1C=NN(C)C=1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal

Recent Advances in the Study of 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal (CAS: 1563677-64-4) in Chemical Biology and Pharmaceutical Research

3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal (CAS: 1563677-64-4) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This α,β-unsaturated aldehyde derivative, featuring a pyrazole moiety, serves as a valuable building block for the synthesis of various biologically active molecules. Recent studies have explored its role as a Michael acceptor in medicinal chemistry, its utility in fragment-based drug discovery, and its potential as a covalent inhibitor scaffold.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a warhead in the development of covalent kinase inhibitors. The electron-deficient double bond of 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal was shown to selectively react with cysteine residues in the ATP-binding pocket of several kinases, leading to potent and selective inhibition. This work highlighted the compound's potential for targeting challenging kinases that have proven difficult to inhibit with traditional reversible inhibitors.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal was employed as a key intermediate in the synthesis of novel anti-inflammatory agents. The pyrazole ring system provided favorable pharmacokinetic properties, while the α,β-unsaturated aldehyde functionality enabled the formation of Schiff bases with lysine residues in target proteins, resulting in compounds with improved tissue selectivity and reduced systemic toxicity.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 Nature Communications paper described a novel asymmetric organocatalytic approach for the derivatization of 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal, enabling the efficient preparation of enantiomerically pure compounds for biological evaluation. This breakthrough has opened new avenues for the exploration of structure-activity relationships in drug discovery programs utilizing this scaffold.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM and X-ray crystallography analyses have revealed that 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal derivatives can induce unique conformational changes in target proteins, leading to allosteric modulation of protein function. These findings suggest potential applications beyond covalent inhibition, including the development of molecular glues and targeted protein degraders.

In the field of chemical biology, researchers have recently developed fluorescent probes based on 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal for real-time monitoring of enzymatic activity. These probes take advantage of the compound's reactivity and the pyrazole ring's ability to participate in π-stacking interactions, resulting in highly sensitive detection systems with minimal background interference.

Looking forward, the unique properties of 3-(1-methyl-1H-pyrazol-4-yl)prop-2-enal continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC design, its use as a metabolic labeling agent, and its application in the development of next-generation antibiotics. The compound's versatility and the growing understanding of its reactivity profile suggest that it will remain an important tool in chemical biology and drug discovery for years to come.